Cas no 2171714-15-9 (2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• CAS No: 2171714-15-9
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6135525
• PubChem ID: 165580858
• Update Time: 2025-06-08

2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• EN300-1535242
• 2171714-15-9
• 2-{1-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutyl}acetic acid

• Inchi： 1S/C26H31N3O5/c1-29(2)15-22(24(32)28-26(12-7-13-26)14-23(30)31)27-25(33)34-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,7,12-16H2,1-2H3,(H,27,33)(H,28,32)(H,30,31)
• InChI Key： DHGITHCZQRIOPG-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(C(CN(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid

Introduction to 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic Acid (CAS No. 2171714-15-9)

2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid, identified by its CAS number 2171714-15-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid features an intricate arrangement of atoms, including an amide group, a cyclobutyl ring, and a fluorenyl moiety. These structural elements not only contribute to the compound's stability but also open up possibilities for diverse interactions with biological targets. The presence of a dimethylamino group enhances the compound's basicity, which can be crucial for interactions with acidic pharmacophores in biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid make it a promising candidate for further investigation in this context. Specifically, the fluorenyl methoxycarbonyl group suggests potential applications in drug design, where such moieties are often employed to enhance solubility and metabolic stability.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The cyclobutyl ring, in particular, is known to provide rigidity to the molecular structure, which can be beneficial for achieving high binding affinity to biological targets. This rigidity, combined with the presence of multiple functional groups, makes 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid a versatile scaffold for medicinal chemists.

The pharmaceutical industry has been increasingly focusing on the development of targeted therapies that address specific molecular mechanisms underlying diseases. The unique structural features of 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid position it as a valuable asset in this endeavor. Researchers are exploring its potential as an intermediate in the synthesis of novel drug candidates that aim to modulate pathways involved in cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, scientists can predict the binding interactions of 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid with various biological targets. These studies have provided insights into its potential pharmacological effects and have guided the design of more refined derivatives.

In addition to its pharmaceutical applications, 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid has shown promise in materials science. Its unique structural properties make it a candidate for use in advanced polymers and coatings that require enhanced thermal stability and mechanical strength. The fluorenyl group, in particular, is known for its excellent photophysical properties, which could be exploited in optoelectronic applications.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, recent developments in synthetic chemistry have made it possible to access these compounds with greater ease and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds required for this molecule's structure.

The safety and efficacy of any new compound must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid are ongoing to assess its pharmacokinetic properties and potential side effects. These studies are essential for ensuring that the compound is both safe and effective when used in therapeutic settings.

The regulatory landscape for new pharmaceuticals is stringent and requires rigorous testing to demonstrate safety and efficacy. As such, compounds like 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid must undergo comprehensive evaluation before they can be approved for clinical use. This process involves multiple phases of clinical trials designed to assess their benefits and risks in human populations.

In conclusion, 2-{1-3-(dimethylamino)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanамидоциклобутил}-ацетовая кислота (CAS No. 2171714–15–9) представляет собой многообещающий соединение с сложной структурой и широким спектром потенциальных применений в фармацевтике и материалах науки. Его уникальные структурные особенности делают его ценным инструментом для разработчиков лекарств и материалов на переднем крае современной науки и технологии.